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Compound of Interest

Compound Name: Detda

Cat. No.: B1629433

An In-depth Technical Guide to Diethyltoluenediamine (CAS Number: 68479-98-1)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyltoluenediamine (DETDA), a
widely used aromatic diamine with the CAS number 68479-98-1. DETDA is primarily utilized as
a chain extender and curing agent in the polymer industry, particularly for polyurethane and
epoxy resins.[1][2][3][4][5][6][7][8] This document summarizes its key physical and chemical
properties, explores its primary applications with illustrative experimental protocols, and delves
Into its reaction mechanisms.

Core Data Presentation

The following tables summarize the key quantitative data for DETDA, facilitating easy
comparison of its properties.

Table 1: Physical and Chemical Properties of DETDA
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Property Value Source(s)

CAS Number 68479-98-1 [2][3]

EINECS Number 270-877-4 [2][6]

Molecular Formula C11H18N2 [1][2][6]

Molecular Weight 178.28 g/mol [11[31[6]
Colorless to yellowish or light

Appearance o [1][2][3][6]
amber transparent liquid

- _ 301.4 °C to 308 °C at 760

Boiling Point [21[3]
mmHg

Freezing Point -9°C [3]

Flash Point 135 °C [3]

Density (at 20°C) 1.013t0 1.02 g/cm3 [2][3]

Viscosity (at 20°C)

280-290 mPa:-s

[2](3]

Viscosity (at 25°C)

155 mPa:s

[3]

Vapor Pressure (at 165°C)

1.33x 103 Pa

[2]

Solubility

Slightly soluble in water;
soluble in alcohol, ether,
acetone, and other polar

organic solvents

[1]2]

Table 2: Composition and Purity Specifications for
Commercial DETDA
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Component Specification Source(s)
Purity (DETDA Content) >97.5% - 98% [51[6]
3,5-Diethyltoluene-2,4-diamine

75% - 82% [5]
Isomer
3,5-Diethyltoluene-2,6-diamine

17% - 24% [5]
Isomer
Toluene Diamine (TDA)

<0.1% [5][6]
Content
Moisture Content <0.1% [5][6]
Amine Value 620-640 mg KOH/g [5]

Table 3: Performance Characteristics of DETDA in Epoxy
Resin Systems

The following table illustrates the effect of DETDA as a curing agent on the properties of an
epoxy resin (e.g., Epon 828), showcasing its performance relative to other curing agents like
MDA.

DETDA @
Property DETDA MDA Source(s)
100°C
Pot-life (min) ~240 - - [9]
Hardness (Shore
28 - - [9]
A)
Tensile Strength
269 - - [9]
(PSI)
Elongation (%) 1177 - - [9]
Tear Strength
49 - - [9]

(Ibfin)
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Note: The performance data can vary significantly based on the specific epoxy resin,
formulation, and curing conditions.

Experimental Protocols

This section provides detailed methodologies for key experiments involving DETDA, offering a
practical guide for laboratory and research applications.

Synthesis of Diethyltoluenediamine (DETDA)

The industrial synthesis of DETDA typically involves the ethylation of toluene diamine (TDA). A
common method is outlined below, based on publicly available patent literature.

Materials:

Toluene diamine (TDA)

Ethylene

Catalyst (e.g., an 'aromatic amine-aluminum’ catalyst system, or a zeolite catalyst)

Solvent (e.g., diphenyl ether or phenoxy biphenyl for catalyst recovery)

Procedure:

o Charge a high-pressure reactor with toluene diamine and the chosen catalyst.

» Heat the reactor to 150-200°C with stirring to form the catalyst system.

e Purge the reactor with a small amount of ethylene to remove any generated hydrogen.

 Increase the temperature to 290-330°C and introduce ethylene gas to a pressure of 6.0-8.0
MPa.

e Maintain the reaction for a specified time (e.g., 0.75-1.2 hours) to allow for complete
alkylation.

 After the reaction, add a high-boiling solvent like diphenyl ether to reduce the viscosity of the
mixture.
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« Filter the mixture to separate the catalyst for recycling.
e The filtrate is then subjected to distillation to purify the DETDA.

Preparation of a Polyurethane Elastomer using DETDA
as a Chain Extender

This protocol describes the preparation of a polyurethane elastomer, a common application for
DETDA.

Materials:

Polyurethane prepolymer (e.g., a TDI or MDI-based prepolymer)

Diethyltoluenediamine (DETDA)

Degassing equipment (vacuum chamber)

Molding equipment

Procedure:

Preheat the polyurethane prepolymer to the recommended processing temperature (typically
70-100°C) to reduce its viscosity.

e Degas the prepolymer under vacuum to remove any dissolved air or moisture.

o Calculate the stoichiometric amount of DETDA required based on the isocyanate (NCO)
content of the prepolymer. The equivalent weight of DETDA is approximately 89.14.

o Heat the DETDA to a moderate temperature (e.g., 50-70°C) to ensure good mixing.

o Thoroughly mix the preheated and degassed prepolymer with the calculated amount of
DETDA. Mixing should be rapid and efficient due to the fast reaction rate.

o Pour the reacting mixture into a preheated and release-coated mold.
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o Cure the cast elastomer in an oven at a specified temperature and duration (e.g., 100-120°C
for 1-16 hours).

o Post-cure the demolded part at a slightly elevated temperature for an extended period to
ensure the completion of the reaction and stabilization of mechanical properties.

Curing of an Epoxy Resin with DETDA

This protocol outlines the use of DETDA as a curing agent for an epoxy resin.
Materials:

e Epoxy resin (e.g., Diglycidyl ether of bisphenol A - DGEBA)

e Diethyltoluenediamine (DETDA)

e Mixing and application tools

Procedure:

o Determine the appropriate mix ratio of epoxy resin to DETDA based on the epoxy equivalent
weight (EEW) of the resin and the amine hydrogen equivalent weight (AHEW) of DETDA
(approximately 44.6). A common stoichiometric ratio is around 26.4 parts of DETDA per 100
parts of a standard DGEBA resin.[10]

e Pre-warm the epoxy resin to reduce its viscosity if necessary.
e Thoroughly mix the epoxy resin and DETDA until a homogeneous mixture is achieved.
e Apply the mixture to the desired substrate or pour it into a mold.

e The curing can be carried out at ambient temperature, although an elevated temperature
cure (e.g., 80-150°C) is often employed to accelerate the process and enhance the final
properties. The specific curing schedule will depend on the application and desired
performance characteristics.
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Standard Test Methods for Characterizing DETDA-cured
Polymers

The mechanical and physical properties of polyurethane and epoxy systems cured with DETDA
are typically evaluated using standardized test methods, such as those published by ASTM
International.

Hardness (Durometer): ASTM D2240

Tensile Strength and Elongation: ASTM D412

Tear Strength: ASTM D624

Compression Set: ASTM D395

Specific Gravity: ASTM D792

Mandatory Visualizations

This section provides diagrams to visualize key processes and relationships related to DETDA.

Diagram 1: Synthesis of Diethyltoluenediamine (DETDA)

Toluene Diamine (TDA)

Solvent Addition
(e.g., Diphenyl Ether)

High-Pressure Reactor
(290-330°C, 6-8 MPa)

Distillation Purified DETDA
Filtration
Recycled Catalyst

Ethylene

Catalyst
(e.g., Al-based or Zeolite)

Click to download full resolution via product page

Caption: A simplified workflow for the industrial synthesis of DETDA.
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Diagram 2: Reaction Mechanism of DETDA with an
Isocyanate

DETDA

(Aromatic Diamine) Nucleophilic Attack

Chain Extension/Crosslinking

Urea Linkage Formation Polyurethane-Urea Network

Isocyanate
(R-N=C=0)

Click to download full resolution via product page

Caption: The reaction of DETDA with an isocyanate to form a stable urea linkage.

Diagram 3: Curing Mechanism of Epoxy Resin with
DETDA

DETDA - .
(Primary & Secondary Amines) Nucleophilic Attack by Amine Hydrogen )
Epoxide Ring Opening Formation of Covalent Bonds Crosslinked Polymer Network
Epoxy Resin
(Epoxide Rings)

Click to download full resolution via product page

Caption: The curing of an epoxy resin initiated by the amine groups of DETDA.

Diagram 4: Logical Relationship - Effect of DETDA
Concentration on Polyurethane Properties
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Increase in DETDA Concentration

Increased Hardness Increased Tensile Strength Decreased Elongation Decreased Pot-Life

Click to download full resolution via product page

Caption: The general effect of increasing DETDA concentration on key polyurethane
properties.

Safety and Handling

DETDA is a chemical that requires careful handling. It is harmful if swallowed or in contact with
skin and can cause serious eye irritation.[11][12][13] May cause damage to organs through
prolonged or repeated exposure.[12] It is also considered very toxic to aquatic life with long-
lasting effects.[12][13]

Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with
side-shields, and protective clothing.[11][12]

o Use in a well-ventilated area or with local exhaust ventilation.[14]
e Avoid breathing vapors or mist.

» Do not eat, drink, or smoke when handling this product.[11][12]

e Wash hands thoroughly after handling.[11]

o Store in a tightly closed container in a dry, cool, and well-ventilated place, away from heat
and direct sunlight.[13]

e Avoid contact with oxidizing agents and isocyanates during storage.[14]
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In case of exposure, follow the first-aid measures outlined in the Safety Data Sheet (SDS). For
detailed toxicological and ecological information, refer to the manufacturer's SDS.[11][12][13]
[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Power of DETDA: Polyurethane, Coating, and Ink Advantages [chemball.com]

2. Directory of ASTM Test Methods for Cast Urethane Parts - Plan Tech [plantech.com]

3. CN101417953A - Synthesis method of diethyl toluene diamine - Google Patents
[patents.google.com]

e 4. CN106946714A - A kind of synthetic technique of diethyltoluenediamine - Google Patents
[patents.google.com]

e 5. nbinno.com [nbinno.com]
e 6. gantrade.com [gantrade.com]

o 7. Palmer Holland, Inc. - Diethyl Toluene Diamine (DETDA) - Amines - EP
[products.palmerholland.com]

» 8. researchgate.net [researchgate.net]

e 9. Common Tests Used in the Cast Urethane Elastomer Industry [pma.memberclicks.net]
e 10. arxiv.org [arxiv.org]

e 11. Physical Properties of Urethanes Specified by ASTM [polydrive.com]

e 12. advanceseng.com [advanceseng.com]

e 13. Chemistry 211 Experiment 7 [nome.miracosta.edul]

e 14. store.astm.org [store.astm.org]

« To cite this document: BenchChem. [Detda CAS number 68479-98-1 technical data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629433#detda-cas-number-68479-98-1-technical-
data-sheet]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.polydrive.com/physical-properties-urethanes-specified-astm/
https://advanceseng.com/synthesis-of-diethyl-toluene-diamine-by-zeolite-catalyzed-ethylation-of-24-toluene-diamine/
https://home.miracosta.edu/dlr/211exp7.htm
https://store.astm.org/d4274-21.html
https://www.benchchem.com/product/b1629433?utm_src=pdf-custom-synthesis
https://www.chemball.com/search/chemical_new/news/detail?id=642e5c81f11aa7d19c28bfb1&newsId=1693914428992393217
https://plantech.com/project/directory-of-astm-test-methods-for-cast-urethane-parts/
https://patents.google.com/patent/CN101417953A/en
https://patents.google.com/patent/CN101417953A/en
https://patents.google.com/patent/CN106946714A/en
https://patents.google.com/patent/CN106946714A/en
https://www.nbinno.com/article/other-organic-chemicals/science-behind-detda-properties-applications-polymers
https://www.gantrade.com/blog/detda-a-liquid-that-delivers-the-hard-and-tough
https://www.products.palmerholland.com/products/diethyl-toluene-diamine-detda
https://www.products.palmerholland.com/products/diethyl-toluene-diamine-detda
https://www.researchgate.net/publication/230294587_Cure_kinetics_of_an_epoxyliquid_aromatic_diamine_modified_with_polyether_imide
https://pma.memberclicks.net/common-tests-used-in-the-cast-urethane-elastomer-industry
https://arxiv.org/pdf/2108.00933
https://www.polydrive.com/physical-properties-urethanes-specified-astm/
https://advanceseng.com/synthesis-of-diethyl-toluene-diamine-by-zeolite-catalyzed-ethylation-of-24-toluene-diamine/
https://home.miracosta.edu/dlr/211exp7.htm
https://store.astm.org/d4274-21.html
https://www.benchchem.com/product/b1629433#detda-cas-number-68479-98-1-technical-data-sheet
https://www.benchchem.com/product/b1629433#detda-cas-number-68479-98-1-technical-data-sheet
https://www.benchchem.com/product/b1629433#detda-cas-number-68479-98-1-technical-data-sheet
https://www.benchchem.com/product/b1629433#detda-cas-number-68479-98-1-technical-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1629433?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

